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Compound of Interest

Compound Name: Acepromazine

Cat. No.: B1664959

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage guidelines for the use of
acepromazine as a sedative agent in laboratory rodents, primarily mice and rats. The
information is intended to ensure safe, effective, and reproducible sedation for various research
applications.

Overview and Mechanism of Action

Acepromazine is a phenothiazine derivative commonly used in veterinary medicine for its
tranquilizing and sedative effects.[1][2] It acts on the central nervous system by blocking
dopamine receptors, leading to sedation, muscle relaxation, and a reduction in spontaneous
activity.[1][3][4] Additionally, it has anti-adrenergic, antihistaminic, and anticholinergic
properties. In laboratory settings, it is frequently used in combination with other agents, such as
ketamine and xylazine, to produce a synergistic anesthetic effect.

Dosage Guidelines

The appropriate dosage of acepromazine can vary depending on the species, strain, age, and
sex of the rodent. It is crucial to start with the lower end of the dose range and adjust as
necessary. The following tables summarize recommended dosages for mice and rats.

Table 1. Acepromazine Dosage for Mice
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Acepromazine

Combination

Route of
Use Dosage Agents o . Notes
Administration
(mglkg) (mglkg)
May provide
) sedation but
Sedation Alone 2-5 N/A IP o
minimal
analgesia.
_ Recommended
) ) Ketamine (50- ) )
With Ketamine 5 P for minor survival
100)
procedures.
) ) Ketamine (50- Provides a good
With Ketamine & ) )
) 1-5 100), Xylazine IP surgical plane of
Xylazine ]
(4-10) anesthesia.
) ) Ketamine (65- )
With Ketamine & ) Surgical
) 2-3 100), Xylazine IP ]
Xylazine anesthesia.
(5-10)
) Fentanyl (0.05-
With Fentanyl 2-5 IP

0.4)

Table 2: Acepromazine Dosage for Rats
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Acepromazine

Combination

Route of
Use Dosage Agents o . Notes
Administration
(mglkg) (mglkg)
May provide
) sedation but
Sedation Alone 1.5-5 N/A IP o
minimal
analgesia.
Best for
prolonged
With Ketamine 1-2.5 Ketamine (75-80) IP restraint and
minor surgical
procedures.
With Ketamine & Ketamine, Extends
_ 0.5-3 _ IP o
Xylazine Xylazine anesthesia time.
Provides a good
surgical plane of
) ) Ketamine (40- anesthesia for
With Ketamine & )
) 0.75-4 80), Xylazine (5- IP most procedures
Xylazine
10) at the upper end
of the dose
range.
Anesthetic Ketamine (50), Recommended
_ 1 . IP, IM, SC .
Cocktail Xylazine (5) anesthetic dose.

Experimental Protocols
Preparation of Anesthetic Cocktails

Ketamine/Xylazine/Acepromazine Cocktail for Mice:

o Example Preparation:

o Combine 1.0 ml of Ketamine (100 mg/ml), 1.0 ml of Xylazine (20 mg/ml), and 0.3 ml of

Acepromazine (10 mg/ml).
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o Add 7.7 ml of sterile water or saline for injection to the mixture.

o The final concentration will be approximately 10 mg/ml Ketamine, 2 mg/ml Xylazine, and
0.3 mg/ml Acepromazine.

o Store the prepared cocktail according to laboratory guidelines.
Ketamine/Xylazine/Acepromazine Cocktail for Rats:
o Example Preparation:

o Combine 5.0 ml of Ketamine (100 mg/ml), 2.5 ml of Xylazine (20 mg/ml), and 1.0 ml of
Acepromazine (10 mg/ml).

o Add 1.5 ml of sterile isotonic saline or sterile water for injection.

o The final concentration of the mixture is: ketamine 50 mg/mL, xylazine 5 mg/mL, and
acepromazine 1 mg/mL.

o The mixed cocktail should be protected from light and stored at room temperature.

Administration and Monitoring

e Animal Preparation:

[¢]

Ensure animals have had an acclimation period of at least 3 days prior to the procedure.

o

Record the animal's weight to accurately calculate the dosage.

[e]

Pre-anesthetic fasting is generally not necessary for rodents.

o

Apply a sterile ophthalmic ointment to the eyes to prevent corneal drying.

o Administration:

o Administer the calculated dose via the chosen route, typically intraperitoneal (IP) injection.

e Monitoring Anesthetic Depth:
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o Continuously monitor the animal's respiratory rate. For mice, a normal anesthetized rate is
55-100 breaths/min. A drop of 50% can be normal.

o Check the pedal withdrawal reflex (toe pinch) to assess the depth of anesthesia. The
absence of a response indicates a surgical plane of anesthesia.

o Monitor mucous membrane color (should be pink) and capillary refill time (should be less
than 2 seconds).

o Maintain the animal's body temperature using a heating pad or other external heat source,
as rodents are prone to hypothermia under anesthesia. Normal temperature under
anesthesia is between 36.0°C and 38.0°C.

e Post-procedural Care and Recovery:

[¢]

Continue to monitor the animal until it is fully recovered.

o

Provide supplemental heat during the recovery period.

[e]

Ensure the animal has easy access to food and water once it has recovered sufficiently.

o

Recovery from acepromazine sedation can be prolonged.

Visualizations
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Caption: Acepromazine's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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